5-chloro-N-[4-(3-methylphenoxy)phenyl]-1,3-benzoxazol-2-amine

• IUPAC Name: 5-chloro-N-[4-(3-methylphenoxy)phenyl]-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C20H15ClN2O2/c1-13-3-2-4-17(11-13)24-16-8-6-15(7-9-16)22-20-23-18-12-14(21)5-10-19(18)25-20/h2-12H,1H3,(H,22,23)
• InChI Key: RAUJLMNQQKMYOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=CC=C(C=C2)NC3=NC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C20H15ClN2O2
• Molecular Weight: 350.8 g/mol

Description

5-chloro-N-[4-(3-methylphenoxy)phenyl]-1,3-benzoxazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-chloro-N-[4-(3-methylphenoxy)phenyl]-1,3-benzoxazol-2-amine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. The compound has been found to modulate the expression of genes that are involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
5-chloro-N-[4-(3-methylphenoxy)phenyl]-1,3-benzoxazol-2-amine has been shown to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the replication of certain viruses and bacteria. In addition, it has been found to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-chloro-N-[4-(3-methylphenoxy)phenyl]-1,3-benzoxazol-2-amine in lab experiments is its potential therapeutic applications. The compound has been shown to have anticancer, antiviral, and antibacterial properties, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 5-chloro-N-[4-(3-methylphenoxy)phenyl]-1,3-benzoxazol-2-amine. One direction is to investigate its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. In addition, future studies could focus on optimizing the synthesis method to improve the yield and purity of the product.

Synthesis Methods

The synthesis of 5-chloro-N-[4-(3-methylphenoxy)phenyl]-1,3-benzoxazol-2-amine is a complex process that involves multiple steps. The starting materials for the synthesis are 4-(3-methylphenoxy)aniline and 2-amino-5-chlorobenzoxazole. The reaction proceeds through a series of steps that involve the formation of intermediates, which are then converted to the final product. The synthesis method has been optimized to improve the yield and purity of the product.

Scientific Research Applications

5-chloro-N-[4-(3-methylphenoxy)phenyl]-1,3-benzoxazol-2-amine has been extensively studied for its potential applications in various fields. It has been found to have anticancer, antiviral, and antibacterial properties. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has been used in various in vitro and in vivo studies to investigate its mechanism of action and potential therapeutic applications.